Cas no 886502-33-6 (4-methoxy-2-(trifluoromethoxy)benzonitrile)

4-Methoxy-2-(trifluoromethoxy)benzonitrile is a fluorinated aromatic nitrile compound featuring both methoxy and trifluoromethoxy substituents on the benzene ring. Its unique structure, combining electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy and nitrile) groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the nitrile functionality offers versatility for further derivatization. This compound is well-suited for applications requiring fine-tuned electronic and steric properties. Its high purity and consistent performance make it a reliable choice for research and industrial processes involving heterocyclic chemistry or fluorinated building blocks.

4-methoxy-2-(trifluoromethoxy)benzonitrile structure

886502-33-6 structure

Product Name:4-methoxy-2-(trifluoromethoxy)benzonitrile

CAS No:886502-33-6

MF:C₉H₆F₃NO₂

MW:217.144652843475

MDL:MFCD06660284

CID:1926719

Update Time:2025-06-07

4-methoxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-2-(trifluoromethoxy)benzonitrile
- AGN-PC-01LREA
- SureCN1980445
- CTK7A1205
- MolPort-000-166-422
- JRD-1898
- SBB095368
- AG-A-76330
- MDL： MFCD06660284
- Inchi： 1S/C9H6F3NO2/c1-14-7-3-2-6(5-13)8(4-7)15-9(10,11)12/h2-4H,1H3
- InChI Key： KCDAVWNDFNGBFU-UHFFFAOYSA-N
- SMILES： FC(OC1C(C#N)=CC=C(C=1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3

4-methoxy-2-(trifluoromethoxy)benzonitrile Pricemore >>

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abcr	AB205648-5 g	4-Methoxy-2-(trifluoromethoxy)benzonitrile; 97%	886502-33-6		5g	€234.00	2022-06-11
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